Cas no 109532-23-2 (Ethanone,1-(2-amino-4-methylphenyl)-2-chloro-)

• Product Name: Ethanone,1-(2-amino-4-methylphenyl)-2-chloro-
• CAS No: 109532-23-2
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 128468
• PubChem ID: 13874176
• Update Time: 2025-04-18

Ethanone,1-(2-amino-4-methylphenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-amino-4-methylphenyl)-2-chloro-
• Ethanone, 1-(2-amino-4-methylphenyl)-2-chloro- (9CI)
• 1-(2-amino-4-methylphenyl)-2-chloroethanone
• DTXSID60551669
• 1-(2-Amino-4-methylphenyl)-2-chloroethan-1-one
• 109532-23-2
• Ethanone, 1-(2-amino-4-methylphenyl)-2-chloro-
• DB-275966

• Inchi： 1S/C9H10ClNO/c1-6-2-3-7(8(11)4-6)9(12)5-10/h2-4H,5,11H2,1H3
• InChI Key： BEZVNVUGWZWWDY-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(C)=CC=1N)=O

Computed Properties

• Exact Mass: 183.0452
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones